Cas no 82504-06-1 (3-Iodo-4-methoxybenzonitrile)

3-Iodo-4-methoxybenzonitrile structure

Product Name:3-Iodo-4-methoxybenzonitrile

CAS No:82504-06-1

Molecular Formula:C₈H₆INO

Molecular Weight:259.043814182281

CID:2129905

PubChem ID:19895654

3-Iodo-4-methoxybenzonitrile Properties

Names and Identifiers

- 3-Iodo-4-methoxybenzonitrile
- 3-Iodo-4-methoxy-benzonitrile
- AS03753
- 3-Iodo-4-methoxybenzonitrile (ACI)
- CS-0117058
- E76450
- DTXSID10601087
- DA-17397
- BS-51038
- 82504-06-1
- AKOS000366010
- SCHEMBL9627301
- MFCD17010713
- +Expand
- MDL： MFCD17010713
- InChIKey： DYNJBBWJVQMTNQ-UHFFFAOYSA-N
- Inchi： 1S/C8H6INO/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3
- SMILES： IC1C=C(C#N)C=CC=1OC

Computed Properties

Exact Mass: 258.94941g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 258.94941g/mol
Heavy Atom Count: 11
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 33

3-Iodo-4-methoxybenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6KG-250mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	95%	250mg	$84.00	2024-04-21
Aaron	AR00G6SS-100mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	97%	100mg	$8.00
abcr	AB594482-250mg	3-Iodo-4-methoxybenzonitrile; .	82504-06-1		250mg	€114.70
Apollo Scientific	OR63028-250mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	95%	250mg	£76.00	2024-05-26
Chemenu	CM318365-1g	3-Iodo-4-methoxybenzonitrile	82504-06-1	95%	1g	$374
ChemScence	CS-0117058-100mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	99.49%	100mg	$49.0	2022-04-26
Crysdot LLC	CD12028006-1g	3-Iodo-4-methoxybenzonitrile	82504-06-1	95+%	1g	$396
eNovation Chemicals LLC	Y1224946-5g	3-Iodo-4-methoxybenzonitrile	82504-06-1	95%	5g	$800	2022-10-14
TRC	I737880-10mg	3-Iodo-4-methoxybenzonitrile	82504-06-1		10mg	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187698-100mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	98%	100mg	￥71.00	2024-07-28

3-Iodo-4-methoxybenzonitrile Synthesis

Synthetic Circuit 1

874-90-8

82504-06-1

Reaction Conditions

1.1 Reagents: 1,3-Diiodo-5,5-dimethyl-2,4-imidazolidinedione Catalysts: S8 Solvents: Acetonitrile ; 24 h, rt

Reference

Elemental Sulfur-mediated Aromatic Halogenation

Matsuoka, Junpei; et al, Journal of Organic Chemistry, 2024, 89(1), 770-777

Synthetic Circuit 2

874-90-8

82504-06-1

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Catalysts: [1,1,1-Trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamidato-κN](triphenyl… Solvents: Dichloromethane , Toluene ; 14 h, 85 °C

Reference

Gold(I)-catalyzed iodination of arenes

Leboeuf, David; et al, Synlett, 2014, 25(3), 399-402

Synthetic Circuit 3

2296-23-3

74-88-4

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-catalyzed cross-electrophile Coupling/C-H alkylation reaction enabled by a mediator generated via C(sp3)-H activation

Wu, Zhuo; et al, Chemical Science, 2021, 12(24), 8531-8536

Synthetic Circuit 4

2296-23-3

74-88-4

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-Catalyzed ipso,meta-Dimethylation of ortho-Substituted Iodoarenes via a Base-Controlled C-H Activation Cascade with Dimethyl Carbonate as the Methyl Source

Wu, Zhuo; et al, Journal of the American Chemical Society, 2021, 143(12), 4524-4530

Synthetic Circuit 5

2296-23-3

77-78-1

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 90 min, rt → 70 °C

Reference

Direct Cu-mediated aromatic 18F-labeling of highly reactive tetrazines for pretargeted bioorthogonal PET imaging

Garcia-Vazquez, Rocio; et al, Chemical Science, 2021, 12(35), 11668-11675

Synthetic Circuit 6

529-28-2

7188-38-7

82504-06-1

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Phenoxathiin S-oxide Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt
1.2 Reagents: Sodium acetate Catalysts: Tris(4-bromophenyl)amine ; 15 min, 30 °C
1.3 Solvents: Dimethyl sulfoxide ; 20 h, 60 °C
1.4 Solvents: Water

Reference

A general arene C-H functionalization strategy via electron donor-acceptor complex photoactivation

Dewanji, Abhishek; et al, Nature Chemistry, 2023, 15(1), 43-52

Synthetic Circuit 7

529-28-2

7188-38-7

82504-06-1

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Phenoxathiin S-oxide Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt
1.2 Reagents: Sodium acetate Catalysts: Tris(4-bromophenyl)amine Solvents: Dimethyl sulfoxide ; 20 h, 60 °C
1.3 Reagents: Water

Reference

A general arene C-H functionalization strategy via electron donor-acceptor complex photoactivation

Dewanji, Abhishek; et al, ChemRxiv, 2021, 1, 1-9

Synthetic Circuit 8

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine Solvents: Methanol , Water ; rt; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-Catalyzed ipso,meta-Dimethylation of ortho-Substituted Iodoarenes via a Base-Controlled C-H Activation Cascade with Dimethyl Carbonate as the Methyl Source

Wu, Zhuo; et al, Journal of the American Chemical Society, 2021, 143(12), 4524-4530

Synthetic Circuit 9

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine Solvents: Methanol ; rt; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-catalyzed cross-electrophile Coupling/C-H alkylation reaction enabled by a mediator generated via C(sp3)-H activation

Wu, Zhuo; et al, Chemical Science, 2021, 12(24), 8531-8536

Synthetic Circuit 10

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine , Potassium iodide Solvents: Water ; 20 h, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 90 min, rt → 70 °C

Reference

Direct Cu-mediated aromatic 18F-labeling of highly reactive tetrazines for pretargeted bioorthogonal PET imaging

Garcia-Vazquez, Rocio; et al, Chemical Science, 2021, 12(35), 11668-11675